4-Cyano-2-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 4-cyano-2-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C12H12N2O2/c1-14-12(15)10-5-2-8(7-13)6-11(10)16-9-3-4-9/h2,5-6,9H,3-4H2,1H3,(H,14,15)
• InChI Key: NZCGWPGAOLJXDJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)C#N)OC2CC2

Description

4-Cyano-2-cyclopropoxy-N-methylbenzamide is a substituted benzamide derivative characterized by a cyano group at the para position (C4), a cyclopropoxy substituent at the ortho position (C2), and an N-methylamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyano-2-cyclopropoxy-N-methylbenzamide typically involves the following steps:

Formation of the Intermediate: The starting material, 4-cyano-2-hydroxybenzaldehyde, is reacted with cyclopropyl bromide in the presence of a base such as potassium carbonate to form 4-cyano-2-cyclopropoxybenzaldehyde.

Amidation Reaction: The intermediate is then subjected to an amidation reaction with N-methylamine under acidic or basic conditions to yield 4-Cyano-2-cyclopropoxy-N-methylbenzamide.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-Cyano-2-cyclopropoxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The cyano group can undergo nucleophilic substitution reactions with nucleophiles such as amines or alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary amines or alcohols.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

4-Cyano-2-cyclopropoxy-N-methylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyano-2-cyclopropoxy-N-methylbenzamide involves its interaction with specific molecular targets. The cyano group can act as an electrophile, facilitating reactions with nucleophilic sites on enzymes or receptors. The cyclopropoxy group may enhance the compound’s binding affinity and specificity towards its targets. Pathways involved may include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 4-Cyano-2-cyclopropoxy-N-methylbenzamide and its analogs:

Compound Name	Substituents	Molecular Weight	Key Features	References
4-Cyano-2-cyclopropoxy-N-methylbenzamide	C4: -CN; C2: -O-cyclopropyl	Not provided	High electron-withdrawing effect (CN), steric hindrance (cyclopropoxy).	Inferred
4-Methoxy-N-methylbenzamide	C4: -OCH₃; C2: -H	165.19 g/mol	Planar amide group (dihedral angle 10.6°), forms 3D H-bond network.
4-Bromo-N-(2-nitrophenyl)benzamide	C4: -Br; C2: -NO₂	335.14 g/mol	Bromo (leaving group), nitro (strong electron-withdrawing); used in SAR studies.
4-Isopropoxy-N-[2-(1-pyrrolidinyl)phenyl]benzamide	C4: -OCH(CH₃)₂; C2: -pyrrolidinyl	336.43 g/mol	Bulky isopropoxy group; pyrrolidinyl enhances solubility/bioactivity.
4-(Cyclopropylmethoxy)-N-(2-methylphenyl)benzamide	C4: -O-(cyclopropylmethyl)	281.36 g/mol	Cyclopropylmethoxy (increased lipophilicity vs. cyclopropoxy).
4-Chloro-N-(2-methoxyphenyl)benzamide	C4: -Cl; C2: -OCH₃	275.72 g/mol	Chloro (moderate electron-withdrawing); methoxy improves metabolic stability.

Key Observations :

Substituent Effects: Electron-Withdrawing Groups: The cyano group in the target compound exerts a stronger electron-withdrawing effect compared to methoxy (in 4-Methoxy-N-methylbenzamide) or chloro (in 4-Chloro-N-(2-methoxyphenyl)benzamide). Steric and Lipophilic Effects: The cyclopropoxy group introduces steric hindrance and moderate lipophilicity, contrasting with the bulkier isopropoxy (in 4-Isopropoxy-N-[2-(1-pyrrolidinyl)phenyl]benzamide) or cyclopropylmethoxy (in 4-(Cyclopropylmethoxy)-N-(2-methylphenyl)benzamide). These differences impact molecular packing, solubility, and binding interactions in biological systems .

Crystallographic Behavior: In 4-Methoxy-N-methylbenzamide, the planar amide group (dihedral angle 10.6°) facilitates intermolecular N–H⋯O hydrogen bonds, forming a 3D network.

Biological Relevance :

• Analogs like 4-Bromo-N-(2-nitrophenyl)benzamide and 4-Isopropoxy-N-[2-(1-pyrrolidinyl)phenyl]benzamide demonstrate substituent-dependent bioactivity. The nitro group in the former enhances reactivity in medicinal chemistry applications, while the pyrrolidinyl group in the latter improves solubility and target affinity .